Tert-butyl (3Z)-3-(2-ethoxy-2-oxoethylidene)piperidine-1-carboxylate

• IUPAC Name: tert-butyl (3Z)-3-(2-ethoxy-2-oxoethylidene)piperidine-1-carboxylate
• InChI: InChI=1S/C14H23NO4/c1-5-18-12(16)9-11-7-6-8-15(10-11)13(17)19-14(2,3)4/h9H,5-8,10H2,1-4H3/b11-9-
• InChI Key: ADHUSARVCHQJCU-LUAWRHEFSA-N
• Canonical SMILES: CCOC(=O)C=C1CCCN(C1)C(=O)OC(C)(C)C
• Isomeric SMILES: CCOC(=O)/C=C\1/CCCN(C1)C(=O)OC(C)(C)C
• Molecular Formula: C14H23NO4
• Molecular Weight: 269.34 g/mol
• CAS No.: 558448-09-2

Description

Tert-butyl (3Z)-3-(2-ethoxy-2-oxoethylidene)piperidine-1-carboxylate is a chemical compound with the molecular formula C14H23NO4. It is also known by other names such as 4-(2-Ethoxy-2-oxoethylidene)piperidine-1-carboxylic Acid tert-Butyl Ester and Ethyl [1-(tert-Butoxycarbonyl)piperidin-4-ylidene]acetate.

Molecular Structure Analysis

The molecular structure of this compound comprises a piperidine ring, which is a six-membered ring with one nitrogen atom. The piperidine ring is substituted at the 4-position with a 2-ethoxy-2-oxoethylidene group and at the 1-position with a tert-butyl carboxylate group.

Physical And Chemical Properties Analysis

This compound is a solid at 20 degrees Celsius. It has a molecular weight of 269.34. The compound appears as a white to almost white powder or crystal. It has a melting point range of 83.0 to 87.0 degrees Celsius.

Scientific Research Applications

Synthesis and Characterization

• Tert-butyl (3Z)-3-(2-ethoxy-2-oxoethylidene)piperidine-1-carboxylate and its derivatives are often synthesized as key intermediates for various biologically active compounds. For instance, it is used in the synthesis of Vandetanib, a medication used for the treatment of certain types of cancer (Wang et al., 2015).
• Another application is in the synthesis of crizotinib, an anticancer drug, demonstrating the compound's relevance in pharmaceutical research (Kong et al., 2016).

Structural Analysis

• The compound and its derivatives have been characterized using various spectroscopic methods like FT-IR, NMR, and LCMS. These techniques help determine the molecular structure and purity of the synthesized compounds (Kulkarni et al., 2016).

Biological Activity

• Some derivatives of this compound have been evaluated for their antibacterial and antifungal activities. They were found to possess moderate activity against several microorganisms, indicating potential uses in developing new antimicrobial agents (Kulkarni et al., 2016).

Chemical Modification for Drug Synthesis

• This compound serves as a starting material for the synthesis of various piperidine derivatives, which are important in the development of novel drugs and other therapeutic agents (Moskalenko & Boev, 2014).

Role in Asymmetric Synthesis

• This compound is also utilized in the enantioselective synthesis of various biologically active alkaloids, demonstrating its significance in the field of chiral chemistry and drug development (Passarella et al., 2005).

Contribution to Novel Chemical Space

• The compound's derivatives, such as tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate, provide a convenient entry point to novel compounds that access chemical spaces complementary to piperidine ring systems, indicating their potential in diversifying chemical libraries for drug discovery (Meyers et al., 2009).

Safety and Hazards

Tert-butyl (3Z)-3-(2-ethoxy-2-oxoethylidene)piperidine-1-carboxylate can cause skin and eye irritation. Safety precautions include washing skin thoroughly after handling, wearing protective gloves, eye protection, and face protection. If eye irritation persists, medical advice should be sought. If it comes into contact with the skin, the area should be washed with plenty of soap and water.